Cas no 2680839-02-3 (benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate)
benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680839-02-3
- EN300-28303686
- benzyl N-[4-bromo-2-(4-methylphenoxy)phenyl]carbamate
- benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate
-
- Inchi: 1S/C21H18BrNO3/c1-15-7-10-18(11-8-15)26-20-13-17(22)9-12-19(20)23-21(24)25-14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,23,24)
- InChI Key: WLMUAECLSQJBIC-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)OC1C=CC(C)=CC=1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 411.04701g/mol
- Monoisotopic Mass: 411.04701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 47.6Ų
benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28303686-1g |
benzyl N-[4-bromo-2-(4-methylphenoxy)phenyl]carbamate |
2680839-02-3 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28303686-5g |
benzyl N-[4-bromo-2-(4-methylphenoxy)phenyl]carbamate |
2680839-02-3 | 5g |
$3520.0 | 2023-09-07 | ||
| Enamine | EN300-28303686-10g |
benzyl N-[4-bromo-2-(4-methylphenoxy)phenyl]carbamate |
2680839-02-3 | 10g |
$5221.0 | 2023-09-07 | ||
| Enamine | EN300-28303686-0.05g |
benzyl N-[4-bromo-2-(4-methylphenoxy)phenyl]carbamate |
2680839-02-3 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28303686-0.1g |
benzyl N-[4-bromo-2-(4-methylphenoxy)phenyl]carbamate |
2680839-02-3 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28303686-0.25g |
benzyl N-[4-bromo-2-(4-methylphenoxy)phenyl]carbamate |
2680839-02-3 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28303686-0.5g |
benzyl N-[4-bromo-2-(4-methylphenoxy)phenyl]carbamate |
2680839-02-3 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28303686-1.0g |
benzyl N-[4-bromo-2-(4-methylphenoxy)phenyl]carbamate |
2680839-02-3 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28303686-2.5g |
benzyl N-[4-bromo-2-(4-methylphenoxy)phenyl]carbamate |
2680839-02-3 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28303686-5.0g |
benzyl N-[4-bromo-2-(4-methylphenoxy)phenyl]carbamate |
2680839-02-3 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate
Introduction to Benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate (CAS No. 2680839-02-3)
Benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate, a compound with the chemical formula C21H20BrNO3, is a specialized intermediate in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2680839-02-3, has garnered significant attention due to its structural features and potential applications in drug development. The presence of a benzyl group, a bromine substituent, and a phenoxy moiety makes it a versatile building block for synthesizing more complex molecules.
The benzyl group in Benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate contributes to the compound's solubility and stability, making it an attractive candidate for further functionalization. The bromine atom at the 4-position of the phenyl ring enhances reactivity, allowing for various chemical transformations such as cross-coupling reactions. These properties are particularly valuable in medicinal chemistry, where precise control over molecular structure is crucial for achieving desired pharmacological effects.
The phenoxy group in the compound's name, specifically at the 2-position of the phenyl ring, introduces a hydrophilic character, which can influence the compound's solubility and bioavailability. This feature is particularly important in drug design, as it can affect how a drug interacts with biological targets and is metabolized in the body. The combination of these structural elements makes Benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate a promising candidate for further investigation in pharmaceutical research.
Recent advancements in synthetic chemistry have highlighted the importance of intermediates like Benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate. Researchers have been exploring new methodologies to efficiently synthesize complex molecules using such intermediates. For instance, palladium-catalyzed cross-coupling reactions have been widely used to introduce various functional groups into aromatic rings, including those present in this compound. These reactions offer high selectivity and yield, making them ideal for pharmaceutical applications.
In addition to its synthetic utility, Benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate has shown potential in several pharmacological studies. The bromine substituent, for example, has been found to enhance binding affinity to certain biological targets. This property has led researchers to explore its use in developing novel therapeutic agents. Furthermore, the phenoxy group has been associated with anti-inflammatory and analgesic activities, suggesting that derivatives of this compound could have therapeutic benefits.
The pharmaceutical industry has been increasingly interested in developing drugs with improved efficacy and reduced side effects. Benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate fits well into this trend, as it provides a versatile platform for creating new molecular entities. By modifying its structure through various chemical reactions, researchers can fine-tune its pharmacological properties to meet specific therapeutic needs. This flexibility makes it an invaluable tool in drug discovery and development.
One of the most exciting areas of research involving Benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate is its potential application in oncology. Several studies have demonstrated that compounds with similar structural features exhibit anti-cancer properties. The ability of the bromine atom to participate in cross-coupling reactions allows for the introduction of additional functional groups that can enhance target specificity. This has led to the development of novel chemotherapeutic agents that are more effective against cancer cells while minimizing toxicity to healthy tissues.
The role of computational chemistry in designing and optimizing molecules like Benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate cannot be overstated. Advanced computational methods allow researchers to predict the behavior of compounds before they are synthesized, saving time and resources. These techniques have been particularly useful in identifying optimal reaction conditions and predicting potential side products. By integrating computational chemistry with traditional experimental approaches, scientists can accelerate the drug discovery process significantly.
In conclusion, Benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate (CAS No. 2680839-02-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse pharmacological properties. Recent advancements in synthetic chemistry and computational methods have further enhanced its utility in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.
2680839-02-3 (benzyl N-4-bromo-2-(4-methylphenoxy)phenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)